Cas no 1238951-37-5 (tert-butyl (2S,5S)-2,5-dimethylpiperazine-1-carboxylate)

Technical Introduction: tert-Butyl (2S,5S)-2,5-dimethylpiperazine-1-carboxylate is a chiral piperazine derivative widely utilized as a key intermediate in pharmaceutical synthesis and asymmetric catalysis. Its stereochemically defined (2S,5S) configuration ensures high enantioselectivity in the preparation of bioactive compounds, particularly in peptidomimetics and small-molecule APIs. The tert-butoxycarbonyl (Boc) protecting group enhances stability during synthetic transformations while allowing selective deprotection under mild acidic conditions. This compound’s rigid, dimethyl-substituted piperazine scaffold contributes to conformational control in target molecules, improving binding affinity and metabolic stability. Its high purity and consistent stereochemical integrity make it valuable for research and industrial applications requiring precise chiral building blocks.
tert-butyl (2S,5S)-2,5-dimethylpiperazine-1-carboxylate structure
1238951-37-5 structure
Product Name:tert-butyl (2S,5S)-2,5-dimethylpiperazine-1-carboxylate
CAS No:1238951-37-5
MF:C11H22N2O2
MW:214.304583072662
MDL:MFCD13191715
CID:1023880
PubChem ID:24903577
Update Time:2025-05-28

tert-butyl (2S,5S)-2,5-dimethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (2S,5S)-tert-Butyl 2,5-dimethylpiperazine-1-carboxylate
    • (2S,5S)-1-Boc-2,5-dimethylpiperazine
    • (2S,5S)-2,5-dimethyl-piperazine- 1-carboxylic acid tert-butyl ester
    • tert-butyl (2S,5S)-2,5-dimethylpiperazine-1-carboxylate
    • (2S,5S)-2,5-DIMETHYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • (2S,5S)-1-Boc-2,5-dimethyl-piperazine
    • CS-W021077
    • 1-PIPERAZINECARBOXYLIC ACID, 2,5-DIMETHYL-, 1,1-DIMETHYLETHYL ESTER, (2S,5S)-
    • J-501059
    • (2S,5S)-1-N-Boc-2,5-dimethylpiperazine, AldrichCPR
    • SCHEMBL8095546
    • cis-1-(tert-butoxycarbonyl)-2,5-dimethylpiperazine
    • PGZCVLUQTJRRAA-IUCAKERBSA-N
    • AKOS015840175
    • (2S,5S)-tert-Butyl2,5-dimethylpiperazine-1-carboxylate
    • A26374
    • F21052
    • DS-3794
    • MFCD08686668
    • DTXSID50647949
    • 1-Piperazinecarboxylic acid,2,5-dimethyl-,tert-butyl ester,(2S,5S)-
    • 1238951-37-5
    • MDL: MFCD13191715
    • Inchi: 1S/C11H22N2O2/c1-8-7-13(9(2)6-12-8)10(14)15-11(3,4)5/h8-9,12H,6-7H2,1-5H3/t8-,9-/m0/s1
    • InChI Key: PGZCVLUQTJRRAA-IUCAKERBSA-N
    • SMILES: O(C(C)(C)C)C(N1C[C@H](C)NC[C@@H]1C)=O

Computed Properties

  • Exact Mass: 214.16800
  • Monoisotopic Mass: 214.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 0.970
  • Boiling Point: 280 ºC
  • Flash Point: 123 ºC
  • PSA: 41.57000
  • LogP: 1.87040

tert-butyl (2S,5S)-2,5-dimethylpiperazine-1-carboxylate Security Information

  • Hazard Statement: H315-H319-H335
  • Storage Condition:Keep in dark place,Sealed in dry,2-8°C

tert-butyl (2S,5S)-2,5-dimethylpiperazine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
65R0276-1g
(2S,5S)-1-Boc-2,5-dimethyl-piperazine
1238951-37-5 97%
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JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
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JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
65R0276-500mg
(2S,5S)-1-Boc-2,5-dimethyl-piperazine
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JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
65R0276-250mg
(2S,5S)-1-Boc-2,5-dimethyl-piperazine
1238951-37-5 97%
250mg
1636.72CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
65R0276-100mg
(2S,5S)-1-Boc-2,5-dimethyl-piperazine
1238951-37-5 97%
100mg
1263.58CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
65R0276-50mg
(2S,5S)-1-Boc-2,5-dimethyl-piperazine
1238951-37-5 97%
50mg
1060.05CNY 2021-05-07
Fluorochem
227315-250mg
2S,5S)-tert-Butyl 2,5-dimethylpiperazine-1-carboxylate
1238951-37-5 95%
250mg
£48.00 2022-02-28
Fluorochem
227315-1g
2S,5S)-tert-Butyl 2,5-dimethylpiperazine-1-carboxylate
1238951-37-5 95%
1g
£119.00 2022-02-28
Fluorochem
227315-5g
2S,5S)-tert-Butyl 2,5-dimethylpiperazine-1-carboxylate
1238951-37-5 95%
5g
£358.00 2022-02-28
Fluorochem
227315-10g
2S,5S)-tert-Butyl 2,5-dimethylpiperazine-1-carboxylate
1238951-37-5 95%
10g
£654.00 2022-02-28

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